6-Bromo-5-methoxy-2h-3,1-benzoxazine-2,4(1h)-dione

• Molecular Formula: C9H6BrNO4
• Molecular Weight: 272.05 g/mol
• IUPAC Name: 6-bromo-5-methoxy-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C9H6BrNO4/c1-14-7-4(10)2-3-5-6(7)8(12)15-9(13)11-5/h2-3H,1H3,(H,11,13)
• InChI Key: MDHALDLWDYRENU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC2=C1C(=O)OC(=O)N2)Br

Description

6-Bromo-5-methoxy-2h-3,1-benzoxazine-2,4(1h)-dione is a useful research compound. Its molecular formula is C9H6BrNO4 and its molecular weight is 272.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 385A (10.5 g, 54.4 mmol) in DMF (100 mL) and dichloromethane (200 mL) was cooled to 0° C., treated portionwise with NBS (14.4 g, 80.9 mmol) over 40 minutes, stirred overnight at room temperature and filtered. The filtrate was concentrated to provide the desired product (˜20 g) which was used directly in the next step.